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Compound of Interest

Compound Name: 1-Bromo-3-chloropropane

Cat. No.: B140262 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-3-chloropropane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Bromo-3-chloropropane (CAS No. 109-70-6) in a laboratory

setting. Adherence to these guidelines is critical for ensuring personnel safety and minimizing

environmental impact.

Understanding the Hazards
1-Bromo-3-chloropropane is a flammable liquid and vapor that is harmful if swallowed and

toxic if inhaled.[1] It is irritating to the eyes, skin, and respiratory system.[2] There is also

evidence suggesting it may be a carcinogen and can cause genetic defects.[2][3][4] The

International Agency for Research on Cancer (IARC) has classified it as possibly carcinogenic

to humans (Group 2B).

Hazard Classifications:

Flammable Liquid: H226[1]

Acute Toxicity (Oral): H302 (Harmful if swallowed)[1]
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Acute Toxicity (Inhalation): H331 (Toxic if inhaled)[1]

Germ Cell Mutagenicity: H341 (Suspected of causing genetic defects)[4]

Aquatic Hazard (Chronic): H412 (Harmful to aquatic life with long-lasting effects)[5]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling 1-Bromo-3-chloropropane. The

following table summarizes the required PPE.

Protection Type Specific Recommendations Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield.[1][6] Contact

lenses should not be worn as

they can absorb and

concentrate irritants.[2]

Protects against splashes and

vapors that can cause serious

eye irritation or damage.[2][7]

Skin Protection

Chemical-resistant gloves

(e.g., PVC).[2] A full protective

suit or lab coat should be worn

to prevent skin contact.[1][6]

Safety footwear is also

recommended.[2]

Prevents skin contact, which

can cause irritation.[2]

Contaminated clothing should

be removed immediately.[1]

Respiratory Protection

Use only in a well-ventilated

area, preferably under a

chemical fume hood.[3][8] If

ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges

must be worn.[1][6]

Protects against the inhalation

of toxic vapors, which can

cause respiratory irritation,

dizziness, and other systemic

effects.[1][2]
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Hazard Assessment

PPE Selection

Start: Handling
1-Bromo-3-chloropropane

Is adequate ventilation
(fume hood) available? Wear approved respirator

No

Standard ventilation sufficient
Yes

Is there a risk
of splashing?

Wear chemical goggles

No

Wear face shield
and goggles

Yes

Is there a risk of
significant skin contact?

Wear lab coat and gloves

No

Wear full protective suit,
gloves, and boots

Yes

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 1-Bromo-3-chloropropane.

Quantitative Data Summary
The following table summarizes key quantitative data for 1-Bromo-3-chloropropane.
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Property Value Reference

Molecular Formula C3H6BrCl [3]

Molecular Weight 157.44 g/mol [1]

CAS Number 109-70-6 [8]

Appearance Colorless liquid [9]

Boiling Point 143.3 °C (289.9 °F) [9]

Melting Point -58.9 °C (-74 °F) [9]

Flash Point 57 °C (134.6 °F) [9]

Density 1.597 g/cm³ at 20°C [9]

Vapor Pressure 6.38 mmHg at 25°C [9]

Water Solubility 2,240 mg/L at 25°C [10]

Lower Explosion Limit 3.2% (V) [10]

Upper Explosion Limit 8.6% (V) [10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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